
C.I. Mordant Orange 29: A Comparative Guide for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of the applications of C.I. Mordant
Orange 29 in research, with a focus on its use in textile dyeing and its potential as a

chemosensor for metal ion detection. The performance of C.I. Mordant Orange 29 is

objectively compared with alternative dyes and methods, supported by experimental data and

detailed protocols.

Textile Dyeing: Wool and Silk Coloration
C.I. Mordant Orange 29, a chrome dye, has traditionally been used for dyeing protein fibers

such as wool and silk. Its application involves the use of a chromium salt as a mordant to form

a stable complex between the dye and the fiber, resulting in excellent fastness properties.

However, due to environmental and health concerns associated with chromium, alternative

dyeing systems have been developed. This section compares the performance of C.I. Mordant
Orange 29 with reactive dyes and natural dyes.

Performance Comparison
The following table summarizes the performance characteristics of C.I. Mordant Orange 29
(as a representative chrome dye) against reactive dyes and natural dyes on wool fabric.
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Performance Metric
C.I. Mordant
Orange 29 (Chrome
Dye)

Reactive Dyes
(e.g., Lanasol CE)

Natural Dyes (e.g.,
Madder with Alum
Mordant)

Light Fastness (ISO

105-B02)
Excellent (6-7)

Good to Very Good

(5-6)

Moderate to Good (4-

5)

Wash Fastness (ISO

105-C06)
Excellent (5) Excellent (5) Good (4)

Rubbing Fastness

(ISO 105-X12)
Good (4-5) Good (4)

Moderate to Good (3-

4)

Effect on Fiber Tensile

Strength

Can cause significant

reduction
Minimal impact Minimal impact

Environmental Impact
High (Chromium in

effluent)

Moderate (Requires

salt and alkali)
Low (Biodegradable)

Color Brightness
Generally muted

tones

Bright and vibrant

shades

Earthy and muted

tones

Experimental Protocols
Materials:

Wool yarn or fabric

C.I. Mordant Orange 29

Potassium dichromate (Mordant)

Acetic acid

Glauber's salt (Sodium sulfate)

Dyeing vessel (e.g., beaker, dye bath)

Heating apparatus with temperature control
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Stirring rod

Procedure:

Scouring: Wash the wool material with a neutral soap solution to remove any impurities.

Rinse thoroughly.

Mordanting (Pre-chrome method):

Prepare a mordant bath with 3% potassium dichromate and 1% acetic acid (on weight of

fiber, owf).

Enter the wet wool into the mordant bath at 40°C.

Raise the temperature to boiling (100°C) over 45 minutes.

Boil for 60 minutes.

Allow the bath to cool and rinse the wool thoroughly.

Dyeing:

Prepare a dyebath with the required percentage of C.I. Mordant Orange 29 and 10%

Glauber's salt (owf).

Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.

Enter the mordanted wool into the dyebath at 40°C.

Raise the temperature to boiling over 45 minutes.

Boil for 60-90 minutes, stirring occasionally.

Rinsing and Drying:

Allow the dyebath to cool.

Remove the dyed wool and rinse with warm and then cold water until the water runs clear.
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Squeeze out excess water and air dry.

Materials:

Wool yarn or fabric

Lanasol CE reactive dye

Glauber's salt

Acetic acid

Sodium carbonate

Dyeing vessel

Heating apparatus

Procedure:

Scouring: As described for Mordant Orange 29.

Dyeing:

Set the dyebath at 40°C with 10% Glauber's salt and acetic acid to achieve a pH of 4.5-5.

Add the pre-dissolved Lanasol CE dye.

Enter the wet wool and run for 10 minutes.

Raise the temperature to 98°C over 45 minutes.

Hold at 98°C for 45-60 minutes.

Cool the bath to 80°C.

Fixation:

Gradually add a solution of sodium carbonate to raise the pH to 8-8.5 over 20 minutes.
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Maintain at 80°C for a further 20-30 minutes.

Rinsing and Soaping:

Rinse the dyed wool with warm water.

Wash with a neutral soap at 60°C for 15 minutes to remove any unfixed dye.

Rinse thoroughly and dry.

Workflow Diagram: Comparison of Dyeing Processes

C.I. Mordant Orange 29 (Chrome Dyeing)
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Scouring Pre-mordanting
(Potassium Dichromate)

Dyeing
(Acidic pH) Rinsing & Drying

Scouring Dyeing
(Acidic pH)

Fixation
(Alkaline pH) Soaping & Rinsing

Click to download full resolution via product page

Caption: Comparative workflow for wool dyeing with C.I. Mordant Orange 29 and a reactive

dye.

Potential Application: Chemosensor for Metal Ion
Detection
Azo dyes, including mordant dyes, possess chelating functional groups that can bind with metal

ions, leading to a change in their spectrophotometric properties. This characteristic suggests a

potential application for C.I. Mordant Orange 29 as a colorimetric chemosensor for the

detection of heavy metal ions. While specific research on Mordant Orange 29 for this purpose

is limited, its performance can be compared to other well-established azo dye-based

chemosensors.
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Performance Comparison of Azo Dye-Based
Chemosensors

Parameter
C.I. Mordant Orange 29
(Predicted)

Established Azo Dye
Chemosensor (e.g., for
Cu²⁺)

Selectivity Potentially for Cr³⁺, Al³⁺, Fe³⁺ High for a specific metal ion

Sensitivity (Limit of Detection) To be determined
Typically in the micromolar

(µM) to nanomolar (nM) range

Response Time Likely rapid Rapid (seconds to minutes)

Instrumentation UV-Vis Spectrophotometer
UV-Vis Spectrophotometer /

Fluorometer

Visual Detection
Potential for distinct color

change

Often a clear color change

visible to the naked eye

Proposed Experimental Protocol: Spectrophotometric
Detection of a Metal Ion
Objective: To evaluate the potential of C.I. Mordant Orange 29 as a colorimetric sensor for a

specific metal ion (e.g., Cu²⁺).

Materials:

C.I. Mordant Orange 29

Stock solution of a metal salt (e.g., CuSO₄)

Buffer solutions of varying pH

UV-Vis Spectrophotometer

Cuvettes

Procedure:
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Preparation of Dye Solution: Prepare a stock solution of C.I. Mordant Orange 29 in a

suitable solvent (e.g., ethanol-water mixture).

Optimization of pH:

To a series of solutions containing the dye, add buffer solutions to achieve a range of pH

values.

Record the UV-Vis spectrum for each pH to determine the optimal pH for metal ion

sensing (where the dye has a stable absorbance).

Titration with Metal Ion:

To a solution of the dye at the optimal pH, add incremental amounts of the metal ion stock

solution.

Record the UV-Vis spectrum after each addition.

Data Analysis:

Plot the change in absorbance at the wavelength of maximum absorption (λmax) against

the concentration of the metal ion.

Determine the stoichiometry of the dye-metal complex using a Job's plot.

Calculate the limit of detection (LOD) and the binding constant.

Selectivity Study:

Repeat the titration with other metal ions to assess the selectivity of the dye.

Logical Diagram: Metal Ion Detection Mechanism
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Caption: Proposed mechanism for metal ion detection using C.I. Mordant Orange 29.

Histological Staining: A Minor Application
While C.I. Mordant Orange 29 is a mordant dye, its application in routine histological staining

is not well-documented in scientific literature. The standard and most widely used stain in

histology is the Hematoxylin and Eosin (H&E) stain, where Hematoxylin acts as a mordanted

dye. Given the lack of specific protocols and comparative data, the use of Mordant Orange 29

in this field appears to be minimal. Researchers seeking alternatives to H&E are more

commonly exploring natural dyes from sources like turmeric and beetroot.

In conclusion, C.I. Mordant Orange 29 is a well-established dye in the textile industry,

particularly for wool, where its performance is characterized by excellent fastness but is

overshadowed by environmental concerns. Its potential as a chemosensor for metal ions is a

plausible area for future research, building upon the known properties of azo dyes. Its role in

histological staining remains largely unexplored and is not a primary application at present.

To cite this document: BenchChem. [C.I. Mordant Orange 29: A Comparative Guide for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15555860#literature-review-of-c-i-mordant-orange-
29-applications-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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